3-(2-Methoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione

• IUPAC Name: 2-(2-methoxyethyl)-6-(3-methoxyphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O4/c1-26-21-20(22(30)27(24(26)31)12-13-32-2)28-15-19(16-8-5-4-6-9-16)29(23(28)25-21)17-10-7-11-18(14-17)33-3/h4-11,14-15H,12-13H2,1-3H3
• InChI Key: HITHUTYYSWIRLB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCOC)N3C=C(N(C3=N2)C4=CC(=CC=C4)OC)C5=CC=CC=C5
• Molecular Formula: C24H23N5O4
• Molecular Weight: 445.5 g/mol

Description

3-(2-Methoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H23N5O4 and its molecular weight is 445.479. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Methoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Methoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Compounds related to 3-(2-Methoxyethyl)-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione have been synthesized through various chemical reactions. For instance, the synthesis of 4-Alkyl- or 4-Phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones demonstrates the versatility of methods to generate purine derivatives, showcasing the potential for producing structurally related compounds for research purposes (Šimo, Rybár, & Alföldi, 1998).

Pharmacological Applications

• Pharmacophores Development : The creation and study of imidazo[4,5-b]pyridines, which bear structural similarities to the queried compound, highlight their potential as pharmacophores in drug design and medicinal chemistry. These structures are valuable for developing new therapeutic agents due to their potent pharmacophoric properties (Ostrovskyi et al., 2011).

Biological Activity

• Bioactivity Studies : The exploration of substituted pyridines and purines containing 2,4-thiazolidinedione for their biological activities, such as effects on triglyceride accumulation and hypoglycemic actions, provides insight into the bioactive potential of related compounds. This underscores the importance of chemical derivatives in understanding biological mechanisms and therapeutic effects (Kim et al., 2004).